Cas no 159661-43-5 (1,2,4-Benzenetriol, 3,5-diamino-)

1,2,4-Benzenetriol, 3,5-diamino- structure
159661-43-5 structure
Product Name:1,2,4-Benzenetriol, 3,5-diamino-
CAS No:159661-43-5
MF:C6H8N2O3
MW:156.139321327209
CID:109301
PubChem ID:21953955
Update Time:2025-04-18

1,2,4-Benzenetriol, 3,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzenetriol, 3,5-diamino-
    • 3,5-diaminobenzene-1,2,4-triol
    • SCHEMBL3731870
    • 1,2,4-Benzenetriol, 3,5-diamino-
    • 159661-43-5
    • Inchi: 1S/C6H8N2O3/c7-2-1-3(9)6(11)4(8)5(2)10/h1,9-11H,7-8H2
    • InChI Key: IOPQZPLEMDWWAH-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=C(C=1N)O)O)N

Computed Properties

  • Exact Mass: 156.05354
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 113Ų

Experimental Properties

  • PSA: 112.73
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